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An In-Depth Technical Guide to the Physical Properties of 1-Chloro-2-propanol

Introduction: The Profile of a Versatile Chlorohydrin

1-Chloro-2-propanol (CAS No. 127-00-4), also known as propylene chlorohydrin, is a
significant chemical intermediate in organic synthesis.[1][2] As a member of the chlorohydrin
family, it is a bifunctional molecule containing both a chlorine atom and a hydroxyl group,
making it a versatile precursor for various chemical transformations.[3] It is primarily recognized
for its role as an intermediate in the production of propylene oxide, a key monomer for
polyurethanes and propylene glycol.[1][2]

This guide offers a detailed examination of two fundamental physical properties of 1-Chloro-2-
propanol: its boiling point and density. For researchers and chemical engineers, a precise
understanding of these properties is critical for process design, purification, reaction monitoring,
and safety assessments. It is important to note that commercial 1-Chloro-2-propanol often
exists as a mixture with its isomer, 2-chloro-1-propanol.[1] This guide will focus on the primary
isomer, 1-Chloro-2-propanol.
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Chemical Identity

¢ [UPAC Name: 1-Chloropropan-2-ol[4]

Molecular Formula: CsH7CIO[4][5]

Molecular Weight: 94.54 g/mol [4][6]

Structure: CH3CH(OH)CH=2CI[7]

Appearance: Colorless to light yellow liquid.[2][8][9]

Core Physical Properties of 1-Chloro-2-propanol

The boiling point and density are quintessential parameters that define the physical state and
behavior of a liquid. These properties are intrinsic to the compound's molecular structure—
influenced by factors such as molecular weight, intermolecular forces (like hydrogen bonding
due to the hydroxyl group), and molecular geometry.

Data Summary: Boiling Point and Density

The following table summarizes the reported values for the boiling point and density of 1-
Chloro-2-propanol from various authoritative sources.
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Physical Property

Reported Value(s)

Conditions

Source(s)

Atmospheric Pressure

Boiling Point 126-127 °C (i) [1][2][8]
127 °C 760 mmHg [4][7]

127.4 °C Not Specified [10]

128 °C Not Specified [5]

132 °C Not Specified

Density 1.111 g/mL at 25 °C (lit.) [1112][8]
1.115 g/mL at 20/20 °C [10]

1.11 g/cm3 Not Specified [11]

1.1154 g/mL Not Specified [4]

Boiling Point: A Measure of Volatility

The boiling point is the temperature at which a liquid's vapor pressure equals the pressure
surrounding the liquid, and the liquid changes into a vapor. It is a critical parameter for
distillation-based purification and for defining the conditions required to maintain the compound
in its liquid state during a reaction.

Experimental Determination of Boiling Point

The determination of a precise boiling point is a fundamental laboratory technique. The method
described here is a standard distillation setup, which provides a reliable value for the boiling
point at atmospheric pressure.

Protocol:

o Apparatus Setup: Assemble a simple distillation apparatus using a round-bottom flask, a
distillation head with a port for a thermometer, a condenser, and a receiving flask.

o Sample Preparation: Place a sample of 1-Chloro-2-propanol (approximately 2/3 full) into
the round-bottom flask along with a few boiling chips to ensure smooth boiling.
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o Thermometer Placement: Position the thermometer so that the top of the bulb is level with
the bottom of the side-arm leading to the condenser. This ensures that the measured
temperature is that of the vapor in equilibrium with the boiling liquid.

o Heating: Gently heat the flask using a heating mantle. The heating rate should be controlled
to allow for a slow and steady distillation rate, typically 1-2 drops per second into the
receiving flask.

o Data Collection: Record the temperature when the first drop of distillate is collected and
monitor the temperature throughout the distillation. A stable temperature reading during the
collection of the bulk of the distillate is recorded as the boiling point.

o Pressure Correction: The observed boiling point is dependent on the ambient atmospheric
pressure. If the pressure is not exactly 760 mmHg, a pressure correction may be necessary
for high-precision work.

Density: A Signature of Molecular Packing

Density is the mass of a substance per unit volume. It is an essential property for mass-to-
volume conversions, fluid dynamics calculations in chemical processing, and as an indicator of
substance purity.

Experimental Determination of Density

The use of a pycnometer, or specific gravity bottle, is a highly accurate method for determining
the density of a liquid.

Protocol:
e Pycnometer Preparation: Thoroughly clean and dry a pycnometer of a known volume.
o Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer (ma).

 Filling with Sample: Fill the pycnometer with 1-Chloro-2-propanol, ensuring no air bubbles
are trapped. Place the stopper and allow any excess liquid to overflow through the capillary.

o Temperature Equilibration: Submerge the filled pycnometer in a constant temperature water
bath (e.g., 20 °C or 25 °C) until the liquid has reached thermal equilibrium.[8][10]
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» Mass of Filled Pycnometer: Carefully dry the outside of the pycnometer and weigh it (mz2).

o Calibration with Water: Repeat steps 3-5 using deionized water. Record the mass of the
pycnometer filled with water (ms).

e Calculation:

[¢]

Mass of the sample = mz2 - m1

[¢]

Mass of water = ms - m1

Volume of the pycnometer (V) = (ms - m1) / p_water (where p_water is the known density

[e]

of water at the experimental temperature).

[e]

Density of the sample (p_sample) = (mz2 - m1) / V

Workflow for Physical Property Characterization

The following diagram illustrates a logical workflow for the experimental characterization of the
boiling point and density of a liquid sample such as 1-Chloro-2-propanol.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b7770421/docs?utm_src=pdf-body#physical-properties-of-1-chloro-2-propanol-boiling-point-density
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation & Purity Check

thain 1-Chloro-2-propanol Sampla

Assess Purity (e.g., GC-MS)
Note Isomer Content

Proceed if pure Proceed if pure
Boiling Point Determination Density Determination
Assemble Distillation Apparatus Prepare & Weigh
Empty Pycnometer
Heat & Record Stable Weigh Pycnometer with Sample
Boiling Temperature at Constant Temperature

Apply Pressure Correction Calculate Density using
if Necessary Water as Reference

Final Boiling Point Final Density

Reported Physical Properties

Click to download full resolution via product page

Caption: Workflow for the determination of boiling point and density.

Conclusion

The boiling point and density of 1-Chloro-2-propanol are well-defined physical properties, with
literature values for boiling point clustering around 127 °C and density at approximately 1.11
g/mL at ambient temperatures.[1][2][4][5][7][8][10][11] These constants are fundamental for the
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safe handling, purification, and application of this compound in research and industrial settings.
The experimental protocols outlined in this guide provide a framework for the accurate and
reliable determination of these properties, ensuring data integrity for drug development and
chemical synthesis applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

